![molecular formula C15H16N4O3S2 B2735912 N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)thiophene-2-sulfonamide CAS No. 2034452-14-5](/img/structure/B2735912.png)
N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)thiophene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
CCR4 Receptor Antagonists
Research led to the discovery of potent and bioavailable CCR4 receptor antagonists, starting from a related sulfonamide compound identified as a hit from a high-throughput screening (HTS). These developments underscore the relevance of sulfonamides in targeting receptor-mediated pathways, suggesting potential applications in immunology and oncology (Kindon et al., 2017).
Cyclin-dependent Kinase 5 Inhibitors
Another study explored the synthesis and structure-activity relationship of thiophene-2-sulfonamides as inhibitors of cyclin-dependent kinase 5 (cdk5), a critical enzyme in neuronal function and neurodegeneration. This research highlights the application of sulfonamides in developing treatments for neurodegenerative diseases (Malmström et al., 2012).
Antimicrobial Agents
Sulfonamides containing a sulfonamido moiety have been synthesized and evaluated for their antibacterial activity, offering potential as novel antimicrobial agents. This demonstrates the compound's relevance in addressing antibiotic resistance and developing new antibacterial therapies (Azab et al., 2013).
Catalysis and Green Chemistry
Sulfonamide derivatives have been utilized as catalysts in the synthesis of heterocyclic compounds, aligning with the principles of green chemistry by enabling reactions in aqueous media and under mild conditions. This research underscores the utility of sulfonamides in sustainable chemical synthesis processes (Khazaei et al., 2015).
VEGFR-2 Inhibitors
Novel sulfonamide derivatives carrying a biologically active moiety were identified as potent inhibitors of the vascular endothelial growth factor receptor (VEGFR)-2, showcasing the application of sulfonamides in cancer research and the development of anti-angiogenic therapies (Ghorab et al., 2016).
Properties
IUPAC Name |
N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O3S2/c16-10-13-15(18-8-7-17-13)22-12-5-3-11(4-6-12)19-24(20,21)14-2-1-9-23-14/h1-2,7-9,11-12,19H,3-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNUVFKOVDDDASI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NS(=O)(=O)C2=CC=CS2)OC3=NC=CN=C3C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.